Cas no 72678-85-4 (2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 72678-85-4
• MF: C₁₀H₁₀N₂O₄S
• MW: 254.262401103973
• MDL: MFCD00666983
• CID: 3064562
• PubChem ID: 2829675
• Update Time: 2025-10-29

2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitro-phenyl)-thiazolidine-4-carboxylic acid
• 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid
• CBDivE_002742
• EU-0026952
• SCHEMBL13236213
• 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid, AldrichCPR
• 72678-85-4
• 7P-029
• AKOS000174989
• AKOS016340091
• EN300-88026
• CHEMBL238437
• STK386742
• SR-01000552177
• MFCD00666983
• 2-(4-nitrophenyl)-1,3-thiazolane-4-carboxylic acid
• SR-01000552177-1
• 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylicacid

• MDL： MFCD00666983
• Inchi： 1S/C10H10N2O4S/c13-10(14)8-5-17-9(11-8)6-1-3-7(4-2-6)12(15)16/h1-4,8-9,11H,5H2,(H,13,14)
• InChI Key： WHEHQPOUIXMETN-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)NC1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.03612798g/mol
• Monoisotopic Mass: 254.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 120Ų

Additional information on 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid

2-(4-Nitrophenyl)-1,3-Thiazolidine-4-Carboxylic Acid (CAS No. 72678-85-4): A Comprehensive Overview

2-(4-Nitrophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 72678-85-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidine derivatives and is characterized by its unique structural features, which include a nitrophenyl group and a carboxylic acid moiety. These functional groups contribute to its diverse chemical properties and potential biological activities.

The nitrophenyl group in 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. This group is often used in the synthesis of various pharmaceuticals and agrochemicals due to its ability to modulate biological activity. The thiazolidine ring, on the other hand, is a five-membered heterocyclic structure that contains both sulfur and nitrogen atoms. Thiazolidines are widely studied for their potential therapeutic applications, particularly in the treatment of diabetes and other metabolic disorders.

The carboxylic acid moiety in 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid imparts acidic properties to the molecule, making it suitable for various chemical reactions and biological interactions. Carboxylic acids are common functional groups in many natural and synthetic compounds, and they play crucial roles in drug design and development. The combination of these functional groups in 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid makes it a valuable candidate for further research and potential therapeutic applications.

Recent studies have explored the biological activities of 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid in various contexts. One notable area of research is its potential as an antioxidant agent. Antioxidants are compounds that can neutralize free radicals and prevent oxidative stress, which is implicated in numerous diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. Preliminary studies have shown that 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid exhibits significant antioxidant activity, suggesting its potential use in preventing or treating oxidative stress-related conditions.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli such as pathogens, damaged cells, or irritants. Chronic inflammation is associated with various diseases, including arthritis, asthma, and inflammatory bowel disease. Research has indicated that 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings highlight its potential as an anti-inflammatory agent for therapeutic applications.

In addition to its antioxidant and anti-inflammatory properties, 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid has also been investigated for its antimicrobial activity. Microbial infections pose significant health challenges globally, and there is a growing need for new antimicrobial agents to combat drug-resistant strains. Studies have shown that 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid exhibits broad-spectrum antimicrobial activity against various bacteria and fungi. This property makes it a promising candidate for developing new antimicrobial drugs.

The synthesis of 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-nitrobenzaldehyde with cysteamine hydrochloride to form the thiazolidine ring, followed by carboxylation to introduce the carboxylic acid group. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to improve the efficiency and yield of this process.

The physicochemical properties of 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid are also important considerations for its application in pharmaceutical research. It has been reported to have good solubility in polar solvents such as water and ethanol, which facilitates its use in various formulations. Additionally, its stability under different conditions (e.g., temperature, pH) has been studied to ensure its reliability during storage and administration.

Clinical trials are essential for evaluating the safety and efficacy of new compounds before they can be approved for therapeutic use. While specific clinical trials involving 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid are still limited, preclinical studies have provided promising results that warrant further investigation. Ongoing research aims to optimize its pharmacokinetic properties and assess its potential side effects to ensure its safe use in humans.

In conclusion, 2-(4-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 72678-85-4) is a multifunctional compound with diverse biological activities that make it a valuable candidate for pharmaceutical research. Its antioxidant, anti-inflammatory, and antimicrobial properties offer promising avenues for developing new therapeutic agents to address various health challenges. Continued research into this compound will likely uncover additional applications and contribute to advancements in medicinal chemistry.